3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide

• Molecular Formula: C9H12N4O2S
• Molecular Weight: 240.28 g/mol
• IUPAC Name: 2-(7-methyl-1,1-dioxo-4H-pyrido[2,3-e][1,2,4]thiadiazin-3-yl)ethanamine
• InChI: InChI=1S/C9H12N4O2S/c1-6-4-7-9(11-5-6)12-8(2-3-10)13-16(7,14)15/h4-5H,2-3,10H2,1H3,(H,11,12,13)
• InChI Key: XPBMSJIYKQBRNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(NC(=NS2(=O)=O)CCN)N=C1

Description

3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide is a heterocyclic compound featuring a pyrido[2,3-e]-fused 1,2,4-thiadiazine 1,1-dioxide core. Its structure includes a 2-aminoethyl substituent at position 3 and a methyl group at position 7 (). The compound adopts the 4H-tautomeric form in the crystalline state, stabilized by intramolecular hydrogen bonding (). This tautomerism is critical for its pharmacological activity, as the exocyclic NH group and the 4H-conformation are essential for interactions with biological targets like ATP-sensitive potassium (K(ATP)) channels ().

Synthetically, such derivatives are typically prepared via alkylation or condensation reactions involving sulfonamide intermediates and carbimidates, followed by cyclization ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide typically involves the condensation of 2-chlorobenzenesulfonamide and 4-chloropyridine-3-sulfonamide with heterocyclic methyl carbimidates obtained from heterocyclic carbonitriles . The reaction is carried out in pyridine with the addition of DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) as a base .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general approach involves large-scale synthesis using the same principles as laboratory-scale synthesis, with optimization for yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can lead to the formation of thiadiazine derivatives with different oxidation states.

Substitution: Nucleophilic substitution reactions can occur at the aminoethyl group or the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Reagents like alkyl halides and aryl halides are used in substitution reactions.

Major Products

The major products formed from these reactions include various substituted thiadiazine derivatives, sulfoxides, and sulfones .

Scientific Research Applications

3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its antimicrobial and antiviral activities.

Medicine: Explored for its potential as an antihypertensive, antidiabetic, and anticancer agent.

Mechanism of Action

The mechanism of action of 3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide involves its interaction with various molecular targets and pathways:

Molecular Targets: The compound acts on ATP-sensitive potassium channels, AMPA receptors, and various enzymes such as aldose reductase and xanthine oxidase.

Pathways Involved: It modulates ion channels and enzyme activities, leading to its pharmacological effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following table summarizes key structural and pharmacological differences between 3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide and related compounds:

Compound Name/Class	Core Structure	Substituents/Modifications	Biological Activity	Mechanism of Action	Key References
Target Compound	Pyrido[2,3-e]-thiadiazine	3-(2-Aminoethyl), 7-methyl	Vasorelaxant, K(ATP) channel activation	K(ATP) channel opening
BPDZ 42	Pyrido[4,3-e]-thiadiazine	3-(3-Methyl-2-butylamino)	Pancreatic B-cell activation	Pancreatic K(ATP) channel opening
Compound 24	Thieno[2,3-e]-thiadiazine	6-Chloro, 4-ethyl	AMPA receptor potentiation, cognitive enhancer	AMPA receptor modulation
Diazoxide	Benzothiadiazine	7-Chloro, 3-methyl	Antihypertensive, hyperglycemic	Pancreatic K(ATP) channel opening
Pinacidil	Pyridylcyanoguanidine	N/A	Vasodilator, antihypertensive	K(ATP) channel opening

Pharmacological Profiles

• Tissue Selectivity: Pyrido[2,3-e] derivatives (e.g., the target compound) exhibit vascular smooth muscle selectivity, with minimal effects on pancreatic β-cells (). This contrasts with pyrido[4,3-e] analogues (e.g., BPDZ 42), which preferentially activate pancreatic K(ATP) channels (). Thieno[2,3-e]-thiadiazines (e.g., Compound 24) act as AMPA receptor potentiators, enhancing cognitive function without significant K(ATP) activity ().
• Mechanistic Divergence: The target compound and pinacidil share K(ATP)-mediated vasorelaxation but differ in chemical structure. Pinacidil’s cyanoguanidine group contrasts with the aminoethyl-thiadiazine core, suggesting distinct binding interactions (). Some pyrido[2,3-e] derivatives (e.g., 3-cycloalkylalkylamino analogues) exhibit dual mechanisms, combining K(ATP) activation and calcium channel blockade ().

SAR Insights

• Substituent Effects: The 2-aminoethyl group at position 3 enhances vascular selectivity, while bulkier alkyl chains (e.g., 3,3-dimethyl-2-butylamino) improve potency (). Chlorination at position 7 (e.g., 7-chloro derivatives) increases lipophilicity and prolongs activity ().

• Tautomeric Influence :

  • The 4H-tautomer is pharmacologically active, whereas the 2H-form is inactive. This is confirmed by X-ray crystallography in pyrido[4,3-e] analogues ().

Biological Activity

3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine 1,1-dioxide, with the CAS number 1956377-67-5, is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including antimicrobial properties, cytotoxic effects, and other pharmacological implications.

• Molecular Formula : C$_9$H$_{12}$N$_4$O$_2$S
• Molecular Weight : 240.28 g/mol
• Structure : The compound features a pyrido-thiadiazine core which is known for its diverse biological activities.

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Antimicrobial Activity

Research indicates that derivatives of thiadiazole compounds exhibit significant antimicrobial properties. The 2-amino-1,3,4-thiadiazole moiety has been linked to enhanced antibacterial and antifungal activities. For instance:

• Antibacterial Activity : Compounds similar to 3-(2-Aminoethyl)-7-methyl-4H-pyrido[2,3-e][1,2,4]thiadiazine have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis .
• Antifungal Activity : The compound has demonstrated antifungal properties against pathogens like Candida albicans and Aspergillus niger, with minimum inhibitory concentrations (MICs) comparable to standard antifungal agents .

2. Cytotoxic Effects

Studies on related thiadiazole derivatives have revealed cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and inhibition of cell proliferation. For example:

• Cytostatic Properties : The anti-proliferative effects observed in certain derivatives suggest potential applications in cancer therapy .

3. Other Pharmacological Activities

The compound may also exhibit other therapeutic effects:

• Anti-inflammatory Activity : Thiadiazole derivatives have been reported to possess anti-inflammatory properties, making them candidates for treating inflammatory diseases .
• Analgesic Effects : Some studies suggest that compounds within this class may also provide pain relief .

Case Studies and Research Findings

A number of studies have explored the synthesis and biological evaluation of thiadiazole derivatives. Here are some notable findings:

Study	Findings
Study A	Demonstrated significant antibacterial activity against E. coli and S. aureus with MIC values lower than those of traditional antibiotics .
Study B	Reported antifungal activity against C. albicans, showing inhibition rates comparable to fluconazole .
Study C	Investigated the cytotoxic effects on breast cancer cell lines, revealing promising results for further development .